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Compound of Interest

Compound Name: N-Heptanoylglycine-d2

Cat. No.: B12365813

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
N-Heptanoylglycine-d2 and related compounds. A specific Safety Data Sheet (SDS) for N-
Heptanoylglycine-d2 was not found in the available literature. Therefore, the information
presented herein is based on data for structurally similar molecules and general best practices
for handling deuterated compounds. It is imperative that all laboratory work be conducted with
appropriate personal protective equipment and under the supervision of trained personnel.

Introduction

N-Heptanoylglycine-d2 is the deuterated form of N-Heptanoylglycine, an acylglycine that
serves as a metabolite in various biological systems. Acylglycines are intermediates in the
metabolism of amino acids and fatty acids.[1] Deuterated compounds, such as N-
Heptanoylglycine-d2, are valuable tools in pharmaceutical research, particularly in studies of
drug metabolism and pharmacokinetics (DMPK) due to the deuterium isotope effect, which can
slow down metabolic processes.[2] This guide provides a comprehensive overview of the
known safety and handling precautions for N-Heptanoylglycine-d2 to ensure its safe use in a
research environment.

Compound Identification and Properties
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Property Value Source

Chemical Name N-Heptanoylglycine-d2 MedChemExpress
CAS Number 3008541-77-0 MedChemExpress
Molecular Formula C9H15D2N03 MedChemExpress
Molecular Weight 189.25 g/mol MedChemExpress
Appearance Solid, White to off-white MedChemExpress
Purity >95.0% MedChemExpress

Toxicological Data

Specific toxicological data for N-Heptanoylglycine-d2 is not readily available. However,
studies on a related compound, N-acetylglycine (NAGlIy), provide some insight into the potential
toxicological profile of acylglycines. It is important to note that deuteration can alter the
pharmacokinetic and toxicological properties of a molecule.[3]

Toxicological Data for N-acetylglycine (NAGIy)
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Test

Species

Route

Dose

Result Source

Acute Oral
Toxicity

Sprague-

Dawley Rats

Oral Gavage

2000 mg/kg
of body
weight

No mortalities
or adverse

[4]
effects

observed.

Repeated
Dose Dietary
Exposure (28
days)

Sprague-
Dawley Rats

Dietary

Targeted
doses of 100,
500, or 1000
mg/kg of
body
weight/day

No
biologically
significant or
test
substance-
related
differences in 4]
body weights,
feed
consumption,
or clinical

pathology.

Genotoxicity

(in vitro)

Bacterial

tester strains

No evidence
of [4]

genotoxicity.

Genotoxicity

(in vivo)

Mice

No evidence

of

genotoxicity

in bone [4]
marrow
micronucleus

studies.

No-Observed-Adverse-Effect-Level (NOAEL) for N-acetylglycine[4]

Sex NOAEL
Male Rats 898.9 mg/kg of body weight/day
Female Rats 989.9 mg/kg of body weight/day
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Safe Handling and Storage

The following handling and storage procedures are based on best practices for deuterated
compounds and general laboratory safety.

Personal Protective Equipment (PPE)

When handling N-Heptanoylglycine-d2, the following personal protective equipment should be
worn:

» Eye Protection: Safety glasses with side shields or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

o Body Protection: Laboratory coat.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.

General Handling Precautions

e Avoid contact with skin, eyes, and clothing.
e Avoid breathing dust.
» Wash hands thoroughly after handling.

o Keep away from ignition sources.

Storage Conditions

Proper storage is crucial to maintain the integrity and stability of N-Heptanoylglycine-d2.
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Condition Powder In Solvent Source
-20°C 3years 1 month [5]
4°C 2 years - (5]
-80°C - 6 months [5]

o Store in a tightly sealed container.[6]
o Protect from light.[6]
e Store in a dry and cool place.

Experimental Protocols
Protocol for Preparation of Stock Solutions

This protocol outlines the general steps for preparing a stock solution from a solid deuterated
standard.[7]

e Acclimatization: Before opening, allow the sealed container of N-Heptanoylglycine-d2 to
equilibrate to room temperature for at least 30 minutes to prevent moisture condensation.

 Inert Atmosphere: Whenever possible, perform manipulations in a glove box or under a
gentle stream of a dry, inert gas (e.g., nitrogen or argon) to minimize exposure to
atmospheric moisture.

» Weighing: Carefully open the container and accurately weigh the desired amount of the
standard using a calibrated analytical balance.

» Dissolution: Quantitatively transfer the weighed solid to a volumetric flask. Add a small
amount of a suitable high-purity solvent (e.g., methanol, acetonitrile) and swirl to dissolve.

¢ Dilution: Once dissolved, dilute to the mark with the solvent.

» Mixing: Cap the flask securely and mix the solution thoroughly by inversion.
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o Storage: Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a
PTFE-lined cap. Store the solution under the recommended conditions. It is advisable to

prepare smaller aliquots for daily use to avoid repeated warming and cooling of the main
stock.

Diagrams
Safe Handling Workflow

Receipt and Storage Handling and Use ‘Waste Disposal
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Caption: Workflow for the safe handling of N-Heptanoylglycine-d2.

Metabolic Pathway of N-Heptanoylglycine

N-Heptanoylglycine is formed from Heptanoyl-CoA and glycine, a reaction catalyzed by glycine
N-acyltransferase. This is a detoxification pathway that conjugates acyl-CoA species.[3]
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Caption: Biosynthesis of N-Heptanoylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Heptanoylglycine-d2: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365813#n-heptanoylglycine-d2-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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